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Compound of Interest

Compound Name: Dihydro-5-azacytidine acetate

Cat. No.: B15571978

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydro-5-azacytidine (DHAC) is a nucleoside analog and a potent inhibitor of DNA
methyltransferases (DNMTSs).[1][2] By incorporating into DNA, it traps DNMTSs, leading to a
reduction in DNA methylation and the reactivation of silenced genes.[1][3] This mechanism
underlies its antitumor activity.[1][4] The acetate salt of Dihydro-5-azacytidine is often used in
research settings. Proper preparation of a stock solution is critical for accurate and reproducible
experimental results. Dimethyl sulfoxide (DMSOQO) is a common solvent for preparing stock
solutions of DHAC due to its good solubilizing capacity for this compound.

These application notes provide a detailed protocol for the preparation, storage, and handling
of a Dihydro-5-azacytidine acetate stock solution in DMSO.

Quantitative Data Summary

The following table summarizes the key quantitative data for Dihydro-5-azacytidine acetate.
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Property Value Source
Molecular Weight 306.27 g/mol [1]
Solubility in DMSO Soluble at 10 mM [1]

Recommended Storage

-20°C for up to 3 years
(Powder)

[2]

Recommended Storage (in

-80°C for up to 6 months
DMSO)

[2]

Experimental Protocols
Materials

Dihydro-5-azacytidine acetate powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or cryovials

Calibrated analytical balance
Vortex mixer

Pipettes and sterile, nuclease-free pipette tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution

e Pre-weighing Preparations: Before handling the compound, ensure you are wearing

appropriate PPE. Dihydro-5-azacytidine and its analogs are potentially hazardous and
should be handled with care in a chemical fume hood.[5][6][7][8]

» Weighing the Compound: Accurately weigh out 3.06 mg of Dihydro-5-azacytidine acetate

powder using a calibrated analytical balance.

Dissolving in DMSO:
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o Add the weighed Dihydro-5-azacytidine acetate powder to a sterile microcentrifuge tube.
o Add 1 mL of anhydrous DMSO to the tube.

o Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming at
37°C for a few minutes can aid dissolution if necessary.[9]

 Aliquoting and Storage:

o Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes
(e.g., 20 pL or 50 pL) in sterile, nuclease-free microcentrifuge tubes or cryovials.[10][11]
[12]

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -80°C for long-term storage (up to 6 months).[2] Avoid repeated
freeze-thaw cycles, as this can degrade the compound.[10][12] For short-term storage,
-20°C for up to one month is also an option.[2][13]

Working Solution Preparation

To prepare a working solution, thaw a single aliquot of the 10 mM stock solution on ice. Dilute
the stock solution to the desired final concentration using the appropriate cell culture medium
or buffer immediately before use. It is crucial to note that Dihydro-5-azacytidine and related
compounds are unstable in agueous solutions; therefore, working solutions should be prepared
fresh for each experiment.[14]

Visualizations
Experimental Workflow
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Workflow for Preparing DHAC Acetate Stock Solution

Preparation

(Don Personal Protective Equipment (PPED

(Weigh 3.06 mg of DHAC Acetate)

Dissalution

(Add 1 mL of anhydrous DMSO)
(Vortex until completely dissolved)

Storage

Gliquot into single-use volumes)
Store at -80°C
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Mechanism of Action of Dihydro-5-azacytidine (DHAC)

Dihydro-5-azacytidine (DHAC)

Encorporation into replicating DNA)

DNA Methyltransferase (DNMT)

Covalent trapping of DNMT

DNA Hypomethylation

Reactivation of Tumor
Suppressor Genes

Induction of Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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